Cyclohexylamines
Cyclohexylamines are a class of organic compounds with the general formula C6H11NH2, derived from cyclohexanol through alkylation. These amines exhibit a unique structure that combines the properties of both aromatic and cyclic hydrocarbons, making them versatile intermediates in chemical synthesis. They find applications primarily in pharmaceuticals, agrochemicals, and as reagents for the production of surfactants, dyes, and polymers.
Cyclohexylamine itself is a primary amine with a broad range of uses, including the manufacture of pharmaceuticals such as antibiotics, antifungals, and antihistamines. Additionally, it serves as a precursor in the synthesis of more complex organic compounds due to its reactivity towards various functional groups.
Isomers of cyclohexylamine, such as 1-cyclohexylaminocyclohexane and 2-cyclohexylaminocyclohexane, each possess distinct structural features that influence their specific chemical behaviors. These isomers are often utilized in specialized applications where precise molecular geometry is required.
In summary, cyclohexylamines represent a crucial group of chemicals with wide-ranging industrial importance, driven by their unique properties and versatile synthetic utility.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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trans-4-(trifluoromethyl)cyclohexanamine | 1073266-02-0 | C7H12F3N |
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(4-Aminocyclohexyl)urea hydrochloride | 1443982-04-4 | C7H16ClN3O |
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N-(2-methoxyethyl)Cyclohexanamine | 55611-82-0 | C9H19NO |
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N-(2,2,2-Trifluoroethyl)cyclohexanamine | 917771-47-2 | C8H14F3N |
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(1-((1-aminocyclohexyl)methyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride | 1824274-30-7 | C10H19ClN4O |
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1-((1H-1,2,3-Triazol-1-yl)methyl)cyclohexan-1-amine hydrochloride | 1823248-14-1 | C9H17ClN4 |
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4-ethynylcyclohexanamine;hydrochloride | 1803593-39-6 | C8H14ClN |
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tert-butyl N-(4-aminocyclohexyl)-N-methylcarbamate, Mixture of diastereomers | 364590-87-4 | C12H24N2O2 |
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tert-butyl N-[(1R,3S)-3-aminocyclohexyl]carbamate | 1259278-17-5 | C11H22N2O2 |
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Cyclohexylamine hydrochloride | 4998-76-9 | C6H14ClN |
Related Literature
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Nicholas A. McGrath Chem. Sci., 2012,3, 3237-3240
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Zhi-Qiang Zhou,Li-Yun Yang,Ren Yan,Jie Zhao,Yu-Qi Liu,Lu Lai,Feng-Lei Jiang,Thomas Maskow Nanoscale, 2017,9, 2824-2835
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Stephen P. Lathrop,Mohammad Movassaghi Chem. Sci., 2014,5, 333-340
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5. Discussion
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A Prasanth Saraswati,Manda Sathish,Nagula Shankaraiah Chem. Commun., 2016,52, 4581-4584
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Giuseppina Chianese,Ernesto Fattorusso,Fernando Scala,Roberta Teta,Barbara Calcinai,Giorgio Bavestrello,Henny A. Dien,Deniz Tasdemir,Orazio Taglialatela-Scafati Org. Biomol. Chem., 2012,10, 7197-7207
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